Cas no 94190-87-1 (1,1'-(2-Hydroxy-4,6-dimethoxy-1,3-phenylene)bis-1-propanone)

• Product Name: 1,1'-(2-Hydroxy-4,6-dimethoxy-1,3-phenylene)bis-1-propanone
• CAS No: 94190-87-1
• MF: C₁₄H₁₈O₅
• MW: 266.289724826813
• CID: 1058724
• Update Time: 2025-07-21

1,1'-(2-Hydroxy-4,6-dimethoxy-1,3-phenylene)bis-1-propanone Chemical and Physical Properties

Names and Identifiers

• 1,1'-(2-Hydroxy-4,6-dimethoxy-1,3-phenylene)bis-1-propanone
• 1-(2-Hydroxy-4,6-dimethoxy-3-propionylphenyl)-1-propanone

• Inchi： 1S/C14H18O5/c1-5-8(15)12-10(18-3)7-11(19-4)13(14(12)17)9(16)6-2/h7,17H,5-6H2,1-4H3
• InChI Key： KPSRASKLXAHQRO-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(C(CC)=O)=C(C=1C(CC)=O)O)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1,1'-(2-Hydroxy-4,6-dimethoxy-1,3-phenylene)bis-1-propanone

Introduction to 1,1'-(2-Hydroxy-4,6-dimethoxy-1,3-phenylene)bis-1-propanone (CAS No. 94190-87-1)

1,1'-(2-Hydroxy-4,6-dimethoxy-1,3-phenylene)bis-1-propanone is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique chemical structure and potential applications. This compound, identified by the CAS number 94190-87-1, has garnered attention due to its role in various biochemical pathways and its potential as a precursor in the synthesis of bioactive molecules.

The molecular formula of this compound is C₁₈H₁₈O₆, reflecting its composition of carbon, hydrogen, and oxygen atoms. The presence of hydroxyl and methoxy groups in its structure contributes to its reactivity and makes it a valuable candidate for further investigation in medicinal chemistry. The phenylene bridge in its molecular backbone enhances its stability and solubility, making it suitable for various applications in drug development.

Recent advancements in the field of chemical biology have highlighted the importance of aromatic compounds like 1,1'-(2-Hydroxy-4,6-dimethoxy-1,3-phenylene)bis-1-propanone in modulating biological processes. Studies have demonstrated that such compounds can interact with enzymes and receptors, leading to potential therapeutic effects. For instance, research has shown that derivatives of this compound may exhibit antioxidant properties, which are crucial in combating oxidative stress associated with various diseases.

The synthetic pathways for this compound involve multi-step organic reactions that require precise control over reaction conditions. The use of catalysts and solvents plays a critical role in ensuring high yield and purity. Modern synthetic techniques, such as flow chemistry, have been employed to optimize the production process of this compound. These advancements not only improve efficiency but also reduce waste, aligning with green chemistry principles.

In the realm of pharmaceutical research, 1,1'-(2-Hydroxy-4,6-dimethoxy-1,3-phenylene)bis-1-propanone has been explored as a key intermediate in the synthesis of more complex molecules. Its structural features make it a versatile building block for designing novel drugs targeting specific biological pathways. For example, researchers have investigated its potential role in developing treatments for neurological disorders by modulating neurotransmitter activity.

The pharmacokinetic properties of this compound are also under scrutiny to understand how it behaves within the body. Factors such as absorption, distribution, metabolism, and excretion (ADME) are critical in determining its efficacy and safety. Computational models and experimental studies have been combined to predict these properties accurately. This integrated approach has accelerated the discovery process and reduced the time required to bring new drugs to market.

Moreover, the toxicological profile of 1,1'-(2-Hydroxy-4,6-dimethoxy-1,3-phenylene)bis-1-propanone has been thoroughly evaluated to ensure its safety for both laboratory use and potential clinical applications. Standard toxicity tests have been conducted to assess acute and chronic effects on living organisms. These studies provide essential data for regulatory approval and guide the development of safety protocols for handling this compound.

The impact of this compound extends beyond pharmaceuticals into other areas such as agriculture and material science. Its derivatives have shown promise as pesticides due to their ability to interact with biological targets in pests while minimizing harm to beneficial organisms. Additionally, its structural rigidity makes it a candidate for developing novel polymers with enhanced mechanical properties.

Future research directions include exploring new synthetic routes that improve yield and sustainability. The integration of biocatalysis into synthetic processes could offer greener alternatives to traditional methods. Furthermore, investigating the compound's interactions with biological systems at a molecular level could uncover new therapeutic applications that were previously unexplored.

In conclusion, 1,1'-(2-Hydroxy-4,6-dimethoxy-1,3-phenylene)bis-1-propanone (CAS No. 94190-87-1) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structure and reactivity make it a valuable tool for developing new drugs and materials. Ongoing research continues to uncover its applications across various fields, underscoring its importance in modern science.